Cas no 2352-58-1 (4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl-)

• Product Name: 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl-
• CAS No: 2352-58-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 3916987
• Update Time: 2025-10-31

4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl-
• 5-(ethoxyMethyl)-2-propylpyriMidin-4-aMine

• Inchi： 1S/C10H17N3O/c1-3-5-9-12-6-8(7-14-4-2)10(11)13-9/h6H,3-5,7H2,1-2H3,(H2,11,12,13)
• InChI Key： KLAQCQOVDIYGGT-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=C(COCC)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl-

Introduction to 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- (CAS No. 2352-58-1)

4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- (CAS No. 2352-58-1) is a significant compound in the field of pharmaceutical chemistry, known for its structural complexity and potential biological activity. This pyrimidine derivative has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The compound's molecular structure, characterized by a pyrimidine core substituted with an ethoxymethyl group at the 5-position and a propyl group at the 2-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the pyrimidine ring system efficiently. The introduction of the ethoxymethyl and propyl substituents is critical, as these groups influence the compound's solubility, metabolic stability, and interaction with biological targets.

Recent research has highlighted the pharmacological potential of 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- in various disease models. Studies have demonstrated its ability to modulate enzyme activity and interfere with signaling pathways associated with inflammation and cancer. The ethoxymethyl group, in particular, has been found to enhance binding affinity to certain protein targets, making it an attractive moiety for drug design. Additionally, the propyl group contributes to the compound's lipophilicity, which is a crucial factor in drug absorption and distribution within the body.

In preclinical studies, 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- has shown promising results in inhibiting the growth of tumor cells and reducing inflammatory responses. Researchers have explored its mechanism of action by employing computational modeling techniques to predict how it interacts with biological receptors. These studies have revealed that the compound can bind to specific pockets on target proteins, leading to altered cellular functions that may contribute to therapeutic effects.

The compound's structural features also make it a valuable intermediate in the synthesis of more complex molecules. By serving as a building block, 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- enables chemists to explore new chemical space and develop innovative drug candidates. Its versatility allows for modifications at multiple positions on the pyrimidine ring, providing chemists with ample opportunities to optimize pharmacokinetic properties and target specificity.

Industrial-scale production of 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- requires careful optimization to ensure cost-effectiveness and environmental sustainability. Process chemists have developed efficient synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into production protocols to align with global efforts toward sustainable manufacturing practices.

The regulatory landscape for 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- is another critical aspect that influences its development and commercialization. Compliance with international standards ensures that the compound meets safety and quality requirements before being tested in humans. Regulatory agencies review preclinical data meticulously to assess its potential benefits and risks before approving clinical trials.

Future research directions for 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- include exploring its potential in treating neurodegenerative diseases and infectious disorders. The compound's ability to interact with biological targets suggests that it may have broad therapeutic applications beyond cancer and inflammation. Additionally, researchers are investigating ways to improve its pharmacokinetic properties through structural optimization.

The impact of 4-Pyrimidinamine, 5-(ethoxymethyl)-2-propyl- on drug discovery underscores its importance as a chemical entity with significant biological relevance. As research continues to uncover new applications for this compound, it will likely play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.